2-(4-Iodophenyl)ethylchloride

• Molecular Formula: C8H8ClI
• Molecular Weight: 266.50 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-iodobenzene
• InChI: InChI=1S/C8H8ClI/c9-6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2
• InChI Key: IJOBLCDSBNBQQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCl)I

Description

2-(4-Iodophenyl)ethylchloride is a useful research compound. Its molecular formula is C8H8ClI and its molecular weight is 266.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a 500 mL round-bottomed flask equipped with dropping funnel, condenser and N2 inlet were added 307 g (124 mmol) 2-(4-iodophenyl)ethanol, 200 mL chloroform, and 10.0 mL (124 mmol) pyrdine. A solution of 13.5 mL (186 mmol) thionyl chloride in 50 mL chloroform was added dropwise over 15 min, and the reaction then heated at reflux for 2 hr. The reaction was cooled, the solvent evaporated, and the residue taken up in ethyl acetate, washed with 1 N hydrochloric acid, water, saturated aqueous sodium bicarbonate solution and brine, dried, and evaporated. The resulting oil was chromatographed on silica gel using 20% ethyl acetate in hexane as eluant to afford 32.6 g (99%) of the product as an oil.

Synthesis routes and methods II

Procedure details

To a 500 mL round-bottomed flask equipped with dropping funnel, condenser and N2 inlet were added 307 g (124 mmol) 2-(4-iodophenyl)ethanol, 200 mL chloroform, and 10.0 mL (124 mmol) pyridine. A solution of 13.5 mL (186 mmol) thionyl chloride in 50 mL chloroform was added dropwise over 15 min, and the reaction then heated at reflux for 2 hr. The reaction was cooled, the solvent evaporated, and the residue taken up in ethyl acetate, washed with 1 N hydrochloric acid, water, saturated aqueous sodium bicarbonate solution and brine, dried, and evaporated. The resulting oil was chromatographed on silica gel using 20% ethyl acetate in hexane as eluant to afford 32.6 g (99%) of the product as an oil.